Cas no 1355218-41-5 (6-ethoxy-4-methylpyridine-3-carboxylic acid)

• Product Name: 6-ethoxy-4-methylpyridine-3-carboxylic acid
• CAS No: 1355218-41-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5099821
• Update Time: 2026-03-03

6-ethoxy-4-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxy-4-methyl-nicotinic acid
• 6-ethoxy-4-methylpyridine-3-carboxylic acid

• Inchi： 1S/C9H11NO3/c1-3-13-8-4-6(2)7(5-10-8)9(11)12/h4-5H,3H2,1-2H3,(H,11,12)
• InChI Key： LHEMSSXHNUFZKL-UHFFFAOYSA-N
• SMILES： C1=NC(OCC)=CC(C)=C1C(O)=O

Additional information on 6-ethoxy-4-methylpyridine-3-carboxylic acid

6-Ethoxy-4-Methylpyridine-3-Carboxylic Acid: A Comprehensive Overview

6-Ethoxy-4-methylpyridine-3-carboxylic acid, with the CAS number 1355218-41-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in drug discovery, agrochemicals, and materials science. The structure of 6-ethoxy-4-methylpyridine-3-carboxylic acid consists of a pyridine ring substituted with an ethoxy group at the 6-position, a methyl group at the 4-position, and a carboxylic acid group at the 3-position. These substituents confer unique chemical properties, making it a valuable molecule for further exploration.

The synthesis of 6-ethoxy-4-methylpyridine-3-carboxylic acid typically involves multi-step organic reactions, often starting from pyridine precursors. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have employed transition metal catalysts to facilitate key steps such as cross-coupling reactions or oxidation processes, significantly improving yields and reducing reaction times.

In terms of applications, 6-ethoxy-4-methylpyridine-3-carboxylic acid has shown promise in various areas. In pharmaceutical research, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer drug development. Studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory pathways, suggesting its potential as a therapeutic agent. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for further preclinical studies.

The electronic properties of 6-ethoxy-4-methylpyridine-3-carboxylic acid also make it an interesting material for optoelectronic applications. Recent research has explored its use in organic light-emitting diodes (OLEDs) and photovoltaic devices due to its conjugated π-system and ability to absorb light across a broad spectrum. By modifying the substituents on the pyridine ring, scientists have been able to tune its optical properties, enhancing its suitability for specific applications.

In the agricultural sector, 6-ethoxy-4-methylpyridine-3-carboxylic acid has been evaluated as a potential bioactive compound with pesticidal properties. Field trials have indicated that it may possess moderate activity against certain insect pests, although further studies are required to confirm its efficacy and safety profile under various environmental conditions.

The structural versatility of 6-ethoxy-4-methylpyridine-3-carboxylic acid also lends itself well to combinatorial chemistry approaches. Researchers have utilized this compound as a building block for constructing larger molecular frameworks, such as macrocycles and dendrimers, which are being explored for their potential in drug delivery systems and nanotechnology.

In conclusion, 6-Ethoxy-4-Methylpyridine-3-Carboxylic Acid (CAS No: 1355218-41) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure and diverse functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.